N'-[1-(4-biphenylyl)ethyl]-N,N-dimethylsulfamide

• IUPAC Name: 1-[1-(dimethylsulfamoylamino)ethyl]-4-phenylbenzene
• InChI: InChI=1S/C16H20N2O2S/c1-13(17-21(19,20)18(2)3)14-9-11-16(12-10-14)15-7-5-4-6-8-15/h4-13,17H,1-3H3
• InChI Key: MUBCQZPEGHHNDU-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)C2=CC=CC=C2)NS(=O)(=O)N(C)C
• Molecular Formula: C16H20N2O2S
• Molecular Weight: 304.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves complex reactions where the target molecule is constructed through a series of steps, each introducing different functional groups or structural components. For example, the synthesis of N-[2-(dimethylamino)ethyl]-4-aryl-1-piperazinecarboxamides involved evaluating antiallergy activity, highlighting the intricate process of synthesizing complex molecules with specific biological activities (Walsh et al., 1990).

Molecular Structure Analysis

The molecular structure of compounds can be determined using techniques such as X-ray crystallography. For example, the molecular structures of certain N-(2-dimethylamino) derivatives have been determined, providing insights into their potential interactions with biological targets (Hudson et al., 1987).

Chemical Reactions and Properties

The chemical reactions and properties of a compound are central to understanding its functionality and potential applications. For instance, the synthesis and evaluation of 4-amino-N-(2,6-dimethylphenyl)benzamide derivatives have provided valuable information on their anticonvulsant activities, which are essential for drug development processes (Lambert et al., 1995).

Physical Properties Analysis

The physical properties of a compound, including its solubility, melting point, and stability, are crucial for its practical applications. For example, the study of biphenylsulfonamide endothelin antagonists has shed light on the structure-activity relationships and the pharmacology of orally active compounds, which is essential for designing effective drugs (Murugesan et al., 1998).

Chemical Properties Analysis

Understanding a compound's chemical properties, such as reactivity, stability under various conditions, and interaction with other molecules, is fundamental. The synthesis and antitumor activity of certain N-[2-(dimethylamino)ethyl]-9-aminoacridine-4-carboxamide derivatives have provided insights into their interactions with DNA, which is crucial for developing chemotherapeutic agents (Denny et al., 1987).

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. It could potentially interact with biological systems or participate in chemical reactions depending on its specific structure and the conditions.

Future Directions

The future directions for the study of this compound would likely depend on its potential applications. It could be of interest in various fields such as medicinal chemistry, materials science, or synthetic chemistry.